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Compound of Interest

Compound Name: 5,7-Dichloroisatin

Cat. No.: B1293616

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,7-Dichloroisatin is a halogenated heterocyclic building block widely utilized in organic
synthesis and medicinal chemistry.[1] Its versatile structure serves as a precursor for a variety
of more complex molecules, including potential therapeutic agents.[2] As with any potent
chemical reagent, a thorough understanding of its properties and associated hazards is
paramount for ensuring laboratory safety. This guide provides an in-depth overview of the
safety and handling precautions for 5,7-Dichloroisatin, compiled from available safety data
sheets and chemical information sources.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5,7-Dichloroisatin is presented
below. This data is essential for proper storage, handling, and experimental design.
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Property Value Reference(s)

CAS Number 6374-92-1 [11[3]

Molecular Formula CsH3CI2NOz2 [1][4]

Molecular Weight 216.02 g/mol [11[3]
5,7-dichloro-1H-indole-2,3-

IUPAC Name _ [4]
dione

Appearance Solid [1][3]

Melting Point 218-223 °C [11[3]
AYGGQJIHIRFZDFH-

INChl Key [3]

UHFFFAOYSA-N

Canonical SMILES

Clclcc(Cl)c2NC(=0)C(=0)c2c

1

[3]

Hazard Identification and Classification

5,7-Dichloroisatin is classified as a hazardous substance. All personnel must be aware of its

potential dangers before handling. The Globally Harmonized System (GHS) classification is

summarized in the following table.

Hazard GHS . . Hazard
. Pictogram Signal Word
Category Classification Statement
o GHSO07 _
o Acute Toxicity 4, ) H302: Harmful if
Acute Toxicity (Exclamation Danger
Oral swallowed
Mark)
H318: Causes
GHSO05 .
Eye Damage Eye Damage 1 Danger serious eye

(Corrosion)

damage

References:[1]
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Toxicological Summary

While specific quantitative toxicological data such as LD50 values for 5,7-Dichloroisatin are

not readily available in the reviewed literature, the GHS classification provides a basis for risk

assessment.

Endpoint

Classification /
Data

Notes Reference(s)

Acute Oral Toxicity

Category 4

Harmful if swallowed.

The acute toxicity

estimate for Category [1]
4 is between 300 and

2000 mg/kg.

Serious Eye Damage

Category 1

Causes serious eye
damage. Direct
[1]

contact can lead to

irreversible damage.

Skin

Corrosion/Irritation

Not Classified

While not formally
classified, direct
contact should be
avoided through the
use of appropriate

gloves.

Carcinogenicity

No Data Available

Not evaluated.

Mutagenicity

No Data Available

Not evaluated.

Safe Handling and Experimental Protocols

Adherence to a strict experimental protocol is crucial when working with 5,7-Dichloroisatin.

The following section outlines a general methodology for safe handling in a laboratory setting.

Personal Protective Equipment (PPE)

The minimum required PPE when handling 5,7-Dichloroisatin is detailed below.
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Protection Type Specification Reference(s)

Safety glasses with side-
shields or chemical splash

Eye/Face Protection goggles. A face shield is [1]
recommended when handling

larger quantities.

Chemical-resistant gloves
Skin Protection (e.g., Nitrile). A lab coat is [1]
mandatory.

For handling the solid powder
outside of a ventilated
enclosure, a dust mask (e.g.,

) ) N95) is required. All weighing

Respiratory Protection ] [1]

and transfers should ideally be
performed in a chemical fume
hood or ventilated balance

enclosure.

General Handling Protocol

This protocol covers the key steps from material receipt to waste disposal.
e Receiving and Storage:
o Upon receipt, inspect the container for damage.

o Store the container in a dry, cool, and well-ventilated place, away from incompatible
materials such as bases and reducing agents.[3]

o Ensure the container is kept tightly closed.[3]
e Weighing and Aliquoting (to be performed in a chemical fume hood or ventilated enclosure):
o Don the appropriate PPE as specified in Table 4.

o Place a weigh boat on a calibrated analytical balance.
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o Carefully transfer the required amount of 5,7-Dichloroisatin powder using a clean
spatula. Avoid generating dust.

o If dust is generated, gently clean the area with a damp paper towel (wetted with an
appropriate solvent like ethanol) and dispose of it as hazardous waste. Do not dry sweep.

o Securely close the primary container immediately after use.

e Solution Preparation:
o Add the weighed solid to the appropriate reaction vessel or flask inside the fume hood.
o Slowly add the desired solvent, ensuring the vessel is pointed away from you.
o If necessary, use sonication or gentle heating with stirring to facilitate dissolution.
e Reaction and Work-up:
o Conduct all reactions within a certified chemical fume hood.
o Maintain containment throughout the experiment. Use closed systems where possible.

o During work-up procedures (e.g., extractions, filtrations), be mindful of potential exposure
to solutions and contaminated equipment.

o Decontamination and Waste Disposal:

o All glassware and equipment contaminated with 5,7-Dichloroisatin must be
decontaminated. Rinse with an appropriate solvent (e.g., acetone, ethanol) and collect the
rinsate as hazardous waste.

o Dispose of solid waste (contaminated weigh boats, gloves, paper towels) and liquid waste
(reaction mixtures, solvent rinses) in appropriately labeled, sealed hazardous waste
containers.

o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Emergency Procedures
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First Aid Measures

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

[1]

 |f Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[1]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

« If Inhaled: Move person into fresh air and keep comfortable for breathing.

Accidental Release

o Ensure adequate ventilation and wear appropriate PPE.
e Avoid dust formation.

o Carefully sweep up the solid material and place it into a suitable, labeled container for
disposal.

o Clean the spill area thoroughly with a wet cloth or paper towels, disposing of them as
hazardous waste.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Hazardous Combustion Products: In a fire, toxic fumes may be produced, including nitrogen
oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).[3]

 Firefighters should wear self-contained breathing apparatus and full protective gear.[3]

Visualization of Safe Handling Workflow
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The following diagram illustrates the standard operating procedure for safely handling 5,7-
Dichloroisatin in a research environment.
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Safe handling workflow for 5,7-Dichloroisatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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